Cas no 2137620-16-5 (Thiophene, 2-[2-(bromomethyl)-4-penten-1-yl]tetrahydro-)

• Product Name: Thiophene, 2-[2-(bromomethyl)-4-penten-1-yl]tetrahydro-
• CAS No: 2137620-16-5
• MF: C₁₀H₁₇BrS
• MW: 249.2109811306
• CID: 5286418
• Update Time: 2025-10-29

Thiophene, 2-[2-(bromomethyl)-4-penten-1-yl]tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-[2-(bromomethyl)-4-penten-1-yl]tetrahydro-

• Inchi： 1S/C10H17BrS/c1-2-4-9(8-11)7-10-5-3-6-12-10/h2,9-10H,1,3-8H2
• InChI Key： QWTRNGSBDIQXNJ-UHFFFAOYSA-N
• SMILES： C1(CC(CBr)CC=C)SCCC1

Additional information on Thiophene, 2-[2-(bromomethyl)-4-penten-1-yl]tetrahydro-

Thiophene, 2-[2-(bromomethyl)-4-penten-1-yl]tetrahydro-

Thiophene, 2-[2-(bromomethyl)-4-penten-1-yl]tetrahydro-, also known by its CAS number 2137620-16-5, is a compound of significant interest in the fields of organic chemistry and materials science. This tetrahydrothiophene derivative is characterized by its unique structure, which includes a bromomethyl group and a pentenyl substituent attached to the thiophene ring. The compound's structure makes it a versatile building block for various chemical reactions and applications.

The synthesis of Thiophene, 2-[2-(bromomethyl)-4-penten-1-yl]tetrahydro- typically involves multi-step processes that require precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and improving yields. These methods often utilize transition metal catalysts, such as palladium or nickel complexes, which facilitate key transformations like cross-coupling reactions.

In terms of applications, this compound has shown promise in the development of advanced materials. For instance, its use as a precursor in the synthesis of conductive polymers has been explored due to its ability to impart unique electronic properties to the resulting materials. Additionally, studies have demonstrated that derivatives of this compound can serve as effective ligands in homogeneous catalysis, enhancing the activity and selectivity of catalysts in various industrial processes.

Recent research has also highlighted the potential of Thiophene, 2-[2-(bromomethyl)-4-penten-1-yl]tetrahydro- in drug discovery. Its structural features make it an attractive candidate for designing bioactive molecules with specific pharmacological properties. For example, modifications to the bromomethyl group have led to compounds with improved solubility and bioavailability, which are critical factors in drug development.

The compound's stability under various conditions has been thoroughly investigated, with results indicating that it is relatively stable under ambient conditions but may undergo transformations under specific thermal or photochemical stimuli. This stability makes it suitable for use in a wide range of chemical processes without requiring stringent storage conditions.

In conclusion, Thiophene, 2-[2-(bromomethyl)-4-penten-1-yl]tetrahydro-, CAS number 2137620-16-5, is a multifaceted compound with applications spanning organic synthesis, materials science, and pharmacology. Its unique structure and reactivity continue to drive innovative research, positioning it as an important tool in modern chemistry.